![molecular formula C19H21N3O3S B2806589 2,4-dioxo-3-pentyl-N-(thien-2-ylmethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide CAS No. 892287-89-7](/img/structure/B2806589.png)
2,4-dioxo-3-pentyl-N-(thien-2-ylmethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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Description
2,4-dioxo-3-pentyl-N-(thien-2-ylmethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C19H21N3O3S and its molecular weight is 371.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivative Formation:
- This compound is used in the synthesis of various substituted benzamides and benzothiazolyl benzamides, as demonstrated by Chau, Saegusa, and Iwakura (1982) in their work on substituted N-(2,4-Dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides (Chau, Saegusa, & Iwakura, 1982).
Catalytic and Reaction Studies:
- The compound is utilized in catalytic and reaction studies, such as the palladium-catalyzed oxidative cyclization-alkoxycarbonylation of gamma-oxoalkynes, researched by Bacchi, Costa, Della Ca’, Gabriele, Salerno, and Cassoni (2005) (Bacchi et al., 2005).
Anticonvulsant Activity:
- Deepakumari, Jayanna, Prashanth, Revanasiddappa, and Veeresh (2016) explored the synthesis and evaluation of N‐(Substituted)‐1‐methyl‐2,4‐dioxo‐1,2‐dihydroquinazoline‐3(4H)‐carboxamides for anticonvulsant activity (Deepakumari et al., 2016).
Inhibition Studies:
- The compound is used in inhibition studies, such as the inhibition of the glycine site on the NMDA receptor by Carling, Leeson, Moseley, Baker, Foster, Grimwood, Kemp, and Marshall (1992) (Carling et al., 1992).
Corrosion Inhibition:
- Kumar, Prashanth, Mohana, Jagadeesha, Raghu, Lokanath, Mahesha, and Kumar (2020) investigated the protection of mild steel corrosion by quinazoline derivatives, which includes similar compounds (Kumar et al., 2020).
Properties
IUPAC Name |
2,4-dioxo-3-pentyl-N-(thiophen-2-ylmethyl)-1H-quinazoline-7-carboxamide |
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InChI |
InChI=1S/C19H21N3O3S/c1-2-3-4-9-22-18(24)15-8-7-13(11-16(15)21-19(22)25)17(23)20-12-14-6-5-10-26-14/h5-8,10-11H,2-4,9,12H2,1H3,(H,20,23)(H,21,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKMNBCBNYUMPAP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=CS3)NC1=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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